Cas no 1196702-79-0 (4-(aminomethyl)-2-(trifluoromethyl)aniline;hydrochloride)

• Product Name: 4-(aminomethyl)-2-(trifluoromethyl)aniline;hydrochloride
• CAS No: 1196702-79-0
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• MDL: MFCD28122820
• CID: 2169538
• Update Time: 2025-05-20

4-(aminomethyl)-2-(trifluoromethyl)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(trifluoromethyl)aniline hydrochloride
• SY031364
• 4-(Aminomethyl)-2-(trifluoromethyl)aniline HCl
• 4-(Aminomethyl)-2-(trifluoromethyl)anilineHydrochloride
• 4-(aminomethyl)-2-(trifluoromethyl)aniline;hydrochloride

• MDL： MFCD28122820
• Inchi： 1S/C8H9F3N2.ClH/c9-8(10,11)6-3-5(4-12)1-2-7(6)13;/h1-3H,4,12-13H2;1H
• InChI Key： WAAIJGJWHNVKKS-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=CC(CN)=C1)N)(F)F

Computed Properties

• Exact Mass: 226.04800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 52

Experimental Properties

• PSA: 52.04000
• LogP: 3.82980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-(aminomethyl)-2-(trifluoromethyl)aniline;hydrochloride

Comprehensive Overview of 4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride (CAS No. 1196702-79-0)

4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride, with the CAS number 1196702-79-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its aminomethyl and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it invaluable for developing novel therapeutics and advanced materials, aligning with current trends in precision medicine and sustainable chemistry.

The growing demand for trifluoromethylated compounds in drug discovery stems from their enhanced metabolic stability and bioavailability. Researchers frequently search for "4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride applications" or "CAS 1196702-79-0 synthesis methods," reflecting its relevance in modern organic synthesis. This compound's hydrochloride salt form improves solubility, a critical factor for formulation scientists optimizing drug delivery systems. Recent publications highlight its role in creating kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From a synthetic chemistry perspective, the aminomethyl-aniline core of this compound offers multiple sites for functionalization, enabling diverse derivatization strategies. Industry professionals often inquire about "scale-up production of 1196702-79-0" or "purification techniques for trifluoromethyl anilines," indicating its industrial importance. The compound's electron-withdrawing trifluoromethyl group significantly influences its reactivity pattern, making it particularly useful in palladium-catalyzed cross-coupling reactions - a hot topic in green chemistry forums.

Analytical characterization of 4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride typically involves advanced techniques like HPLC-MS and 19F NMR spectroscopy. These methods address common quality control questions such as "how to determine purity of CAS 1196702-79-0" frequently encountered in research communities. The compound's stability under various pH conditions makes it suitable for developing pH-sensitive drug formulations, a trending area in controlled release technologies.

Environmental considerations surrounding fluorinated compounds have led to increased searches for "biodegradability of 4-(aminomethyl)-2-(trifluoromethyl)aniline." While this compound shows promise in medicinal applications, researchers are actively investigating its environmental fate through studies on microbial degradation pathways. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable molecular design.

In material science applications, the aromatic amine functionality of this compound enables its use as a building block for advanced polymers. Queries like "conducting polymers from trifluoromethyl aniline derivatives" reflect emerging interest in electronic materials. The compound's ability to form stable hydrogen bonds contributes to the development of molecular crystals with tailored properties, relevant to crystal engineering research.

Safety data for 4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride remains a frequently searched topic, particularly regarding "proper handling of aminomethyl aromatic compounds." While not classified as hazardous under standard conditions, appropriate laboratory precautions should always be followed when working with this chemical. Material safety data sheets provide essential guidance for researchers handling this compound in both academic and industrial settings.

The global market for fine chemicals like CAS 1196702-79-0 continues to expand, driven by pharmaceutical outsourcing trends. Procurement specialists often search for "reliable suppliers of 4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride" or "bulk pricing for fluorinated intermediates," indicating its commercial significance. Quality consistency and supply chain reliability remain key considerations for end-users across multiple industries.

Future research directions for this compound likely include exploration of its enantioselective applications, as the chiral aminomethyl group presents opportunities for asymmetric synthesis. The scientific community shows increasing interest in "stereoselective transformations of 1196702-79-0," particularly for developing single-enantiomer pharmaceuticals. Continuous process optimization and novel catalytic approaches will further enhance its utility in modern synthetic methodologies.

In conclusion, 4-(aminomethyl)-2-(trifluoromethyl)aniline hydrochloride (CAS No. 1196702-79-0) represents a multifaceted chemical building block with wide-ranging applications. Its unique combination of amino and trifluoromethyl functionalities ensures continued relevance in cutting-edge research across pharmaceutical, material, and agrochemical domains. As synthetic methodologies advance and application areas expand, this compound will undoubtedly remain a focus of scientific investigation and industrial utilization.